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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of Urethane-d5. Adherence to these guidelines is essential to ensure personnel safety
and regulatory compliance. Urethane-d5, like its non-deuterated counterpart, is classified as a
carcinogen and an irritant, necessitating stringent handling procedures.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory for all personnel handling Urethane-d5. The required level of
protection varies depending on the specific task being performed. Double gloving is
recommended to prevent permeation of the chemical.[2]
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Task Required Personal Protective Equipment

o - Nitrile gloves (single pair) - Lab coat - Safety
Receiving and Storage
glasses

- Double nitrile gloves - Disposable lab coat or
Weighing and Aliquoting gown - Chemical splash goggles and face shield
- N95 or higher-rated respirator

- Double nitrile gloves - Disposable lab coat or

Solution Preparation )
gown - Chemical splash goggles

- Double nitrile gloves - Disposable coveralls -
Spill CI Chemical splash goggles and face shield - Air-
ill Cleanu
P P purifying respirator (APR) with organic vapor

cartridges

_ - Double nitrile gloves - Lab coat - Safety
Waste Disposal
glasses

Operational Plan

A designated area, such as a chemical fume hood, must be established for all work involving
Urethane-d5.[3][4] This area should be clearly marked with a warning sign indicating the
presence of a carcinogenic material.[3]

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Labeling: Ensure the container is clearly labeled with the chemical name (Urethane-d5),
CAS number (73962-07-9), and appropriate hazard warnings (Carcinogen, Irritant).

o Storage: Store Urethane-d5 in a designated, well-ventilated, and secure location. The
storage container should be kept tightly closed in a cool, dry place, and away from
incompatible materials such as strong oxidizing agents.[5][6] Refrigeration is recommended
for long-term storage.[2]

Weighing and Aliquoting
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All weighing and aliquoting of solid Urethane-d5 must be performed within a certified chemical
fume hood or a ventilated balance enclosure to minimize inhalation exposure.[3]

e Preparation: Don the appropriate PPE as specified in the table above.
o Tare Method: To prevent contamination of the balance, use the tare method.[3]
o Pre-weigh a sealed secondary container (e.g., a vial with a cap) on the analytical balance.

o Inside the chemical fume hood, carefully transfer the desired amount of Urethane-d5 from
the primary container to the tared secondary container.

o Seal the secondary container.
o Remove the sealed secondary container from the fume hood and re-weigh it.

o Adjust the amount of solid inside the fume hood as necessary, repeating the weighing
process until the desired weight is achieved.

» Cleanup: After weighing, decontaminate all surfaces and equipment with a suitable solvent
(e.g., 70% ethanol) and dispose of all contaminated materials as hazardous waste.

Solution Preparation

e Preparation: Don the appropriate PPE. All solution preparation must be conducted in a
chemical fume hood.

e Dissolving: Slowly add the solvent to the pre-weighed Urethane-d5 to avoid splashing.

o Labeling: Clearly label the solution with the chemical name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

Disposal Plan

All Urethane-d5 waste, including empty containers, contaminated PPE, and experimental
waste, must be disposed of as hazardous chemical waste in accordance with institutional and
local regulations.[7][8]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b196603?utm_src=pdf-body
https://ehs.stanford.edu/wp-content/uploads/sops/Carcinogens.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Carcinogens.pdf
https://www.benchchem.com/product/b196603?utm_src=pdf-body
https://www.benchchem.com/product/b196603?utm_src=pdf-body
https://www.benchchem.com/product/b196603?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.ammrl.org/archives/Sept_Oct-2003/0002.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Segregation and Collection

o Solid Waste: Collect all solid waste contaminated with Urethane-d5 (e.g., weighing paper,
contaminated gloves, disposable lab coats) in a designated, leak-proof, and clearly labeled
hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Urethane-d5 in a separate, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container for hazardous chemical waste.[1]

Disposal Procedure

» Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full
chemical name "Urethane-d5," and the approximate concentration and quantity.

o Storage: Store hazardous waste containers in a designated satellite accumulation area
within the laboratory.

e Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste. Do not pour any Urethane-d5 waste down the drain.[7]

Quantitative Data
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Property

Value

CAS Number

73962-07-9[1]

Molecular Formula

C3sH2DsNO2[1]

Molecular Weight 94.12 g/mol [1]
Appearance White crystalline solid
Melting Point 48.5-50 °C[1]

Boiling Point 184 °C at 760 mmHg[1]
Flash Point 97.2 °C[1]

Density 1.104 g/cm3[1]

Occupational Exposure Limits

Not established; minimize exposure[5][9]

Visual Workflows
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Urethane-d5 Handling Workflow
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Caption: Workflow for the safe handling of Urethane-d5.
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Urethane-d5 Disposal Workflow
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Caption: Step-by-step process for the disposal of Urethane-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Urethane-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196603#personal-protective-equipment-for-handling-
urethane-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b196603?utm_src=pdf-custom-synthesis
https://www.jefferson.edu/content/dam/academic/facilities-management/environmental-health-safety/biological-laboratory-chemical-safety/lab-guidelines-carcinogens.pdf
https://www.safety.rochester.edu/ih/labcarcinogens/pdf/SafetyManual.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Carcinogens.pdf
https://ehs.yale.edu/sites/default/files/files/carcinogens-sop.pdf
https://www.pharmtech.com/view/effective-and-efficient-weighing-potent-compounds
https://www.synergy-recycling.co.uk/deuterium-d
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.ammrl.org/archives/Sept_Oct-2003/0002.html
https://www.ammrl.org/archives/Sept_Oct-2003/0002.html
https://downloads.regulations.gov/OSHA-H150-2006-0878-0004/content.pdf
https://www.benchchem.com/product/b196603#personal-protective-equipment-for-handling-urethane-d5
https://www.benchchem.com/product/b196603#personal-protective-equipment-for-handling-urethane-d5
https://www.benchchem.com/product/b196603#personal-protective-equipment-for-handling-urethane-d5
https://www.benchchem.com/product/b196603#personal-protective-equipment-for-handling-urethane-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b196603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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